Cas no 256348-21-7 (2,4-Dichlorophenyl 4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate)

• Product Name: 2,4-Dichlorophenyl 4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate
• CAS No: 256348-21-7
• MF: C₁₈H₉Cl₂F₃O₂S
• MW: 417.229072332382
• CID: 1029125
• PubChem ID: 2740113
• Update Time: 2025-07-31

2,4-Dichlorophenyl 4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichlorophenyl 4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate
• 2,4-Dichlorophenyl 4-phenyl-5-(trifluoromethyl)-2-thiophenecarbox ylate
• (2,4-dichlorophenyl) 4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate
• 256348-21-7
• 2,4-dichlorophenyl4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate
• DB-013972
• CCG-245658

• Inchi： 1S/C18H9Cl2F3O2S/c19-11-6-7-14(13(20)8-11)25-17(24)15-9-12(10-4-2-1-3-5-10)16(26-15)18(21,22)23/h1-9H
• InChI Key： XPNXPTIDGUHKLR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C1=CC(C2C=CC=CC=2)=C(C(F)(F)F)S1)=O)Cl

Computed Properties

• Exact Mass: 415.96537
• Monoisotopic Mass: 415.9652406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.463
• Boiling Point: 521.8°C at 760 mmHg
• Flash Point: 269.4°C
• Refractive Index: 1.585
• PSA: 26.3